![molecular formula C11H12O5 B6146666 3-[(4-hydroxyoxolan-3-yl)oxy]benzoic acid CAS No. 1875912-28-9](/img/no-structure.png)
3-[(4-hydroxyoxolan-3-yl)oxy]benzoic acid
Overview
Description
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-[(4-hydroxyoxolan-3-yl)oxy]benzoic acid involves the protection of the hydroxyl group on the benzoic acid, followed by the formation of the oxolane ring and subsequent deprotection to yield the final product.", "Starting Materials": [ "Benzoic acid", "4-hydroxy-3-methoxybenzyl alcohol", "Acetic anhydride", "Sodium acetate", "Methanol", "Concentrated sulfuric acid", "Hydrogen peroxide", "Sodium hydroxide", "Ethanol" ], "Reaction": [ "Protection of benzoic acid: Benzoic acid is reacted with acetic anhydride and sodium acetate in methanol to form the acetylated derivative.", "Formation of oxolane ring: 4-hydroxy-3-methoxybenzyl alcohol is reacted with concentrated sulfuric acid to form the corresponding oxocarbenium ion. This is then reacted with the acetylated benzoic acid to form the protected oxolane intermediate.", "Deprotection: The protected oxolane intermediate is treated with hydrogen peroxide and sodium hydroxide to remove the acetyl group and the protecting group on the hydroxyl group of the benzoic acid. The resulting product is 3-[(4-hydroxyoxolan-3-yl)oxy]benzoic acid.", "Purification: The final product is purified by recrystallization from ethanol." ] } | |
CAS RN |
1875912-28-9 |
Product Name |
3-[(4-hydroxyoxolan-3-yl)oxy]benzoic acid |
Molecular Formula |
C11H12O5 |
Molecular Weight |
224.2 |
Purity |
0 |
Origin of Product |
United States |
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